4-(3-chloro-4-fluorobenzyl)-N-(3,5-dichlorophenyl)-1-piperazinecarboxamide
Overview
Description
4-(3-chloro-4-fluorobenzyl)-N-(3,5-dichlorophenyl)-1-piperazinecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound belongs to the class of piperazine derivatives and has been studied extensively for its potential applications in the field of pharmacology.
Mechanism of Action
The mechanism of action of 4-(3-chloro-4-fluorobenzyl)-N-(3,5-dichlorophenyl)-1-piperazinecarboxamide involves its ability to modulate the activity of dopamine and serotonin receptors in the brain. This compound acts as an antagonist at the D2 dopamine receptor and as a partial agonist at the 5-HT1A serotonin receptor.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(3-chloro-4-fluorobenzyl)-N-(3,5-dichlorophenyl)-1-piperazinecarboxamide have been studied extensively in animal models. This compound has been shown to modulate the activity of dopamine and serotonin receptors in the brain, leading to changes in neurotransmitter levels and neuronal activity. It has also been shown to have effects on the hypothalamic-pituitary-adrenal (HPA) axis, which plays a role in the regulation of stress and anxiety.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-(3-chloro-4-fluorobenzyl)-N-(3,5-dichlorophenyl)-1-piperazinecarboxamide in lab experiments is its ability to modulate the activity of dopamine and serotonin receptors in the brain. This makes it a useful tool for studying the role of these neurotransmitters in various physiological and pathological processes. However, one limitation of using this compound is its potential for off-target effects, which may complicate the interpretation of experimental results.
Future Directions
There are numerous future directions for research on 4-(3-chloro-4-fluorobenzyl)-N-(3,5-dichlorophenyl)-1-piperazinecarboxamide. One potential direction is the development of more specific and selective compounds that target dopamine and serotonin receptors in a more precise manner. Another direction is the investigation of the potential therapeutic applications of this compound in the treatment of various neuropsychiatric disorders. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound and its potential for off-target effects.
Scientific Research Applications
The potential applications of 4-(3-chloro-4-fluorobenzyl)-N-(3,5-dichlorophenyl)-1-piperazinecarboxamide in scientific research are numerous. This compound has been studied for its potential as an antipsychotic agent due to its ability to modulate dopamine and serotonin receptors in the brain. It has also been shown to have potential applications in the treatment of anxiety and depression.
properties
IUPAC Name |
4-[(3-chloro-4-fluorophenyl)methyl]-N-(3,5-dichlorophenyl)piperazine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17Cl3FN3O/c19-13-8-14(20)10-15(9-13)23-18(26)25-5-3-24(4-6-25)11-12-1-2-17(22)16(21)7-12/h1-2,7-10H,3-6,11H2,(H,23,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PWNUVSMWVJUTQX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC(=C(C=C2)F)Cl)C(=O)NC3=CC(=CC(=C3)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17Cl3FN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(4-{[1-(4-ethylphenyl)-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidene]methyl}-2-methoxyphenoxy)acetic acid](/img/structure/B4747072.png)
![2-methyl-3-[(4-methyl-1-piperazinyl)methyl]-6-propoxy-4-quinolinol](/img/structure/B4747079.png)
![4-(5-{[3-(2-hydroxyethyl)-4-(3-thienylmethyl)-1-piperazinyl]methyl}-2-thienyl)-2-methyl-3-butyn-2-ol](/img/structure/B4747093.png)
![2-[4-(allyloxy)benzylidene]-6-methyl-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione](/img/structure/B4747101.png)
![2-[2-(4-benzylphenoxy)ethyl]-1H-isoindole-1,3(2H)-dione](/img/structure/B4747109.png)
![2-(4-butoxyphenyl)-5-(4-isopropylbenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one](/img/structure/B4747113.png)
![methyl 2-[(1-adamantylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate](/img/structure/B4747122.png)
![N-(3-{N-[(3-chloro-6-methoxy-1-benzothien-2-yl)carbonyl]ethanehydrazonoyl}phenyl)-2,2,3,3,4,4,4-heptafluorobutanamide](/img/structure/B4747140.png)
![N-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]-2-phenyl-4-quinolinecarboxamide](/img/structure/B4747146.png)
![2-bromo-4-[(5-imino-7-oxo-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6(7H)-ylidene)methyl]-6-methoxyphenyl 2-thiophenecarboxylate](/img/structure/B4747147.png)